Cas no 2549043-07-2 (4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2549043-07-2
• MF: C₁₅H₁₈N₈S
• MW: 342.422019481659
• CID: 5314733
• PubChem ID: 154853632
• Update Time: 2025-10-25

4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[6-Methyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine
• F6792-0161
• 2549043-07-2
• 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• AKOS040730936

• Inchi： 1S/C15H18N8S/c1-10-7-12(20-15(19-10)24-2)22-3-5-23(6-4-22)14-11-8-18-21-13(11)16-9-17-14/h7-9H,3-6H2,1-2H3,(H,16,17,18,21)
• InChI Key： CXAUDDTWZOLIRW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=CC(=N1)N1CCN(C2C3C=NNC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 342.13751378g/mol
• Monoisotopic Mass: 342.13751378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 638.9±55.0 °C(Predicted)
• pka: 11.47±0.31(Predicted)

Additional information on 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

Comprehensive Analysis of 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2549043-07-2)

The compound 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2549043-07-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core linked to a piperazine moiety, positions it as a promising candidate for targeting specific enzymatic pathways. Researchers are particularly interested in its potential applications in kinase inhibition, a hot topic in oncology and autoimmune disease therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine scaffold aligns with this trend, as its pyrimidine and pyrazole rings are known to interact with ATP-binding sites in kinases. This makes it a subject of interest for drug discovery platforms, especially in the context of cancer immunotherapy and inflammatory disorders, which are frequently searched topics in scientific databases.

The synthesis of CAS No. 2549043-07-2 involves multi-step organic reactions, including nucleophilic substitution and cyclization techniques. Its methylsulfanyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor for bioavailability in drug development. Computational studies, such as molecular docking, have predicted strong binding affinities for this compound against specific protein targets, further validating its therapeutic potential.

From an industrial perspective, 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is often discussed in the context of high-throughput screening (HTS) libraries. Its structural complexity and modularity allow for derivatization, making it a versatile building block in medicinal chemistry. This aligns with the growing focus on fragment-based drug design, a popular search term among researchers optimizing lead compounds.

Safety and stability studies indicate that CAS No. 2549043-07-2 exhibits favorable physicochemical properties under standard laboratory conditions. Its stability in DMSO and aqueous buffers makes it suitable for in vitro assays, a key requirement for preclinical research. Additionally, its compatibility with common analytical techniques like HPLC and LC-MS facilitates quality control in large-scale production.

In summary, 4-methyl-2-(methylsulfanyl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine represents a cutting-edge example of rational drug design. Its intersection with trending topics like kinase inhibitors, personalized medicine, and computational chemistry ensures its relevance in both academic and industrial settings. Future studies may explore its efficacy in animal models, addressing another high-interest area in biomedical searches.